Cas no 105361-77-1 (Thiazole, 4,5-dibromo-2-phenyl-)

Technical Introduction: Thiazole, 4,5-dibromo-2-phenyl- 4,5-Dibromo-2-phenylthiazole is a brominated thiazole derivative characterized by its robust aromatic and heterocyclic structure. The presence of bromine atoms at the 4 and 5 positions enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and the preparation of pharmaceuticals or agrochemicals. The phenyl group at the 2-position contributes to its stability and potential for further functionalization. This compound is particularly useful in the development of bioactive molecules due to its electron-rich thiazole core, which can influence binding interactions. Its high purity and well-defined structure ensure consistent performance in research and industrial applications.

Thiazole, 4,5-dibromo-2-phenyl- structure

105361-77-1 structure

Product Name:Thiazole, 4,5-dibromo-2-phenyl-

CAS No:105361-77-1

MF:C₉H₅Br₂NS

MW:319.015699148178

CID:1152667

PubChem ID:13546650

Update Time:2025-06-30

Thiazole, 4,5-dibromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

- Thiazole, 4,5-dibromo-2-phenyl-
- 4,5-dibromo-2-phenyl-1,3-thiazole
- 105361-77-1
- AKOS015946829
- DTXSID30543430
- LYEMCEIOPWEZJT-UHFFFAOYSA-N
- 4,5-Dibromo-2-phenylthiazole
- SCHEMBL14832839
- Inchi： 1S/C9H5Br2NS/c10-7-8(11)13-9(12-7)6-4-2-1-3-5-6/h1-5H
- InChI Key： LYEMCEIOPWEZJT-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C(C2C=CC=CC=2)S1)Br

Computed Properties

Exact Mass: 316.85095
Monoisotopic Mass: 316.85095g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 12.89

Thiazole, 4,5-dibromo-2-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059004657-1g	4,5-Dibromo-2-phenylthiazole	105361-77-1	95%	1g	$556.38	2023-09-04
A2B Chem LLC	AD68715-1g	Thiazole, 4,5-dibromo-2-phenyl-	105361-77-1	> 95%	1g	$1090.00	2024-04-20
A2B Chem LLC	AD68715-5g	Thiazole, 4,5-dibromo-2-phenyl-	105361-77-1	> 95%	5g	$3090.00	2024-04-20
A2B Chem LLC	AD68715-25g	Thiazole, 4,5-dibromo-2-phenyl-	105361-77-1	> 95%	25g	$6757.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1755889-1g	4,5-Dibromo-2-phenylthiazole	105361-77-1	98%	1g	￥5448.00	2024-08-09